![molecular formula C10H12F3NO2 B1375720 3-Amino-1-[4-(trifluoromethoxy)phenyl]propan-1-ol CAS No. 634915-14-3](/img/structure/B1375720.png)
3-Amino-1-[4-(trifluoromethoxy)phenyl]propan-1-ol
Overview
Description
“3-Amino-1-[4-(trifluoromethoxy)phenyl]propan-1-ol” is an organic compound with the molecular formula C10H12F3NO2. It has a molecular weight of 235.20 . The compound is also known as 3-amino-2-{[4-(trifluoromethoxy)phenyl]methyl}propan-1-ol .
Molecular Structure Analysis
The molecular structure of “this compound” includes a trifluoromethoxy group (-OCF3) attached to a phenyl ring, which is further connected to a propanolamine moiety. The presence of the trifluoromethoxy group can significantly affect the compound’s physical and chemical properties .Physical And Chemical Properties Analysis
The compound is an oil at room temperature . It has a predicted boiling point of 339.3±42.0 °C and a predicted density of 1.396±0.06 g/cm3 .Scientific Research Applications
Synthesis and Pharmacological Activity
The compound is involved in the synthesis and pharmacological examination of a variety of tertiary amino-propanes and propan-2-ols. These compounds, especially those derived from N-phenylpiperazines, have shown varying biological activities. Substituents on the phenyl and phenoxy rings significantly influence their pharmacological profiles, with some demonstrating hypotensive activity and others affecting the central nervous system (CNS) (Gupta et al., 1978).
Cardioselectivity of Beta-Adrenoceptor Blocking Agents
Research into beta-adrenoceptor blocking agents has led to the synthesis of aryl and aryloxy propan-2-ols, revealing insights into their cardioselectivity and affinity for beta-1 and beta-2 adrenoceptors. This has implications for designing drugs with targeted cardiovascular effects, enhancing the therapeutic index of beta-blockers (Rzeszotarski et al., 1979).
Antimicrobial Agent Synthesis
Efforts in synthesizing substituted phenyl azetidines have identified compounds derived from 3-amino-propan-1-ol as potential antimicrobial agents. This synthesis route showcases the utility of 3-amino-propan-1-ol in developing new antimicrobial drugs, further contributing to the fight against infectious diseases (Doraswamy & Ramana, 2013).
Enantioselective Synthesis Applications
A study on the lipase-mediated kinetic resolution of trifluoro compounds, including derivatives of 3-amino-propan-1-ol, demonstrates its role in the enantioselective synthesis of important intermediates. This process is pivotal in the production of chiral molecules, which are essential in the pharmaceutical industry for their enhanced efficacy and reduced side effects (Shimizu, Sugiyama, & Fujisawa, 1996).
Development of Fluorescent Markers
Research into fluorescent markers synthesized from industrial waste materials like cardanol and glycerol, incorporating 3-amino-propan-1-ol derivatives, highlights its application in environmental science. These markers, with low acute toxicity, offer potential for biodiesel quality monitoring, showcasing the compound's versatility beyond pharmacology (Pelizaro et al., 2019).
Safety and Hazards
Future Directions
The future directions for “3-Amino-1-[4-(trifluoromethoxy)phenyl]propan-1-ol” would likely involve further studies to determine its potential applications. Given the unique properties of trifluoromethoxy-containing compounds, it could be of interest in the development of new pharmaceuticals or materials .
properties
IUPAC Name |
3-amino-1-[4-(trifluoromethoxy)phenyl]propan-1-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12F3NO2/c11-10(12,13)16-8-3-1-7(2-4-8)9(15)5-6-14/h1-4,9,15H,5-6,14H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XOBIXOGNHHLXHZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(CCN)O)OC(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12F3NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001218193 | |
Record name | α-(2-Aminoethyl)-4-(trifluoromethoxy)benzenemethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001218193 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
634915-14-3 | |
Record name | α-(2-Aminoethyl)-4-(trifluoromethoxy)benzenemethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=634915-14-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | α-(2-Aminoethyl)-4-(trifluoromethoxy)benzenemethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001218193 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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